1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one

• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one
• InChI: InChI=1S/C21H18N4O2/c1-14-19(21(27)25(24(14)2)16-9-4-3-5-10-16)22-23-20-17-11-7-6-8-15(17)12-13-18(20)26/h3-13,22H,1-2H3/b23-20+
• InChI Key: UIFWKNURFSYYEA-BSYVCWPDSA-N
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N/N=C\3/C(=O)C=CC4=CC=CC=C43
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NN=C3C(=O)C=CC4=CC=CC=C43

Description

1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one, also known as DMPPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPPO is a heterocyclic compound, which means that it contains at least one atom that is not carbon in its ring structure. The compound has been found to have a variety of biochemical and physiological effects, which make it an attractive target for research.

Mechanism of Action

The mechanism of action of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one is not fully understood, but it is believed to involve the formation of stable adducts with free radicals and metal ions. The compound has been found to be particularly effective at trapping free radicals generated by lipid peroxidation, which makes it a useful tool for studying oxidative stress in biological systems.
Biochemical and Physiological Effects:
1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one has been found to have a variety of biochemical and physiological effects, including:
- Inhibition of lipid peroxidation
- Reduction of oxidative stress
- Chelation of metal ions
- Protection against DNA damage
- Anti-inflammatory effects

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one in lab experiments is its ability to trap free radicals generated by lipid peroxidation. This makes it a useful tool for studying oxidative stress in biological systems. However, one limitation of using 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are many potential future directions for research on 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one. Some of these include:
- Developing new synthesis methods to improve the yield and purity of the compound
- Studying the pharmacokinetics and pharmacodynamics of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one in vivo
- Investigating the potential use of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one as a therapeutic agent for diseases associated with oxidative stress and inflammation
- Exploring the use of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one as a tool for studying metal ion homeostasis in biological systems
- Investigating the potential use of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one as a diagnostic tool for diseases associated with oxidative stress and inflammation.

Synthesis Methods

The synthesis of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one involves the reaction of 2-acetyl-1-naphthol with hydrazine hydrate and a pyrazolone derivative. The resulting compound is then subjected to a series of purification steps to obtain the final product. The synthesis of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one is relatively straightforward and can be performed using standard laboratory techniques.

Scientific Research Applications

1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one has been extensively studied for its potential applications in scientific research. The compound has been found to have a variety of biochemical and physiological effects, which make it an attractive target for research. Some of the potential applications of 1,5-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-phenylpyrazol-3-one include:
- As a fluorescent probe for studying lipid peroxidation in biological systems
- As a spin trapping agent for studying free radical reactions in biological systems
- As a metal chelator for studying metal ion homeostasis in biological systems